Cas no 81154-09-8 ((5Z)-5-(2-Methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one)

• Product Name: (5Z)-5-(2-Methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one
• CAS No: 81154-09-8
• MF: C₁₁H₉NO₂S₂
• MW: 251.32466006279
• MDL: MFCD04969030
• CID: 871558
• PubChem ID: 1206904
• Update Time: 2025-05-20

(5Z)-5-(2-Methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (E)-2-Mercapto-5-(2-methoxybenzylidene)thiazol-4(5H)-one
• (5E)-2-Mercapto-5-(2-methoxybenzylidene)-1,3-thiazol-4(5H)-one
• (5E)-5-(2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one
• (5E)-5-[(2-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• HMS1408M22
• 5-(2-Methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one
• MFCD04969030
• 73855-60-4
• IDI1_007801
• Thiazolidin-4-one, 5-(2-methoxybenzylidene)-2-thioxo-
• AKOS000412305
• 81154-09-8
• starbld0002557
• DTXSID60360970
• AKOS000307455
• WMOIFFNCPPXJMB-RMKNXTFCSA-N
• 5-(2-Methoxybenzylidene)-2-thioxothiazolidin-4-one
• (5Z)-5-(2-Methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one

• MDL： MFCD04969030
• Inchi： 1S/C11H9NO2S2/c1-14-8-5-3-2-4-7(8)6-9-10(13)12-11(15)16-9/h2-6H,1H3,(H,12,13,15)/b9-6+
• InChI Key： WMOIFFNCPPXJMB-RMKNXTFCSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC=CC=1OC)=O)=S

Computed Properties

• Exact Mass: 251.00700
• Monoisotopic Mass: 251.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• PSA: 102.76000
• LogP: 2.03090

(5Z)-5-(2-Methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (5Z)-5-(2-Methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one

Comprehensive Analysis of (5Z)-5-(2-Methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one (CAS No. 81154-09-8)

The compound (5Z)-5-(2-Methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one, identified by its CAS No. 81154-09-8, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This thiazolone derivative features a methoxybenzylidene moiety, which contributes to its distinctive chemical and biological properties. Researchers are particularly interested in its potential applications due to its sulfhydryl group and conjugated system, which may play a role in molecular interactions and bioactivity.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like (5Z)-5-(2-Methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one. These compounds are often explored for their pharmacological potential, including antioxidant, anti-inflammatory, and antimicrobial properties. The presence of the thiazole ring and methoxy group in this molecule makes it a promising candidate for further study in drug discovery and development. Additionally, its CAS No. 81154-09-8 serves as a critical identifier for researchers and regulatory bodies.

The synthesis and characterization of (5Z)-5-(2-Methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help elucidate its molecular structure and confirm the Z-configuration of the methoxybenzylidene group. The compound's stability under various conditions is also a topic of interest, particularly for applications in formulation science and material engineering.

From an industrial perspective, CAS No. 81154-09-8 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly routes to produce this compound, minimizing waste and energy consumption. This aligns with the global push toward environmentally friendly chemical processes, a hot topic in both academic and industrial settings.

Another area of exploration for (5Z)-5-(2-Methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one is its role in materials science. Its conjugated system and sulfhydryl functionality make it a potential building block for organic semiconductors and conductive polymers. These applications are particularly relevant given the rising demand for flexible electronics and wearable technology.

In summary, (5Z)-5-(2-Methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one (CAS No. 81154-09-8) is a versatile compound with broad potential across multiple disciplines. Its unique structure, combined with its bioactive and material properties, positions it as a subject of ongoing research and innovation. As scientific advancements continue, this molecule may unlock new opportunities in healthcare, electronics, and beyond.